Cas no 4591-56-4 (Diethyl 3,5-pyridinedicarboxylate)
4591-56-4 structure
Diethyl 3,5-pyridinedicarboxylate Properties
Names and Identifiers
-
- Diethyl pyridine-3,5-dicarboxylate
- 3,5-Pyridinedicarboxylic acid diethyl ester
- PYRIDINE-3,5-DICARBOXYLIC DIETHYL ESTER
- Diethyl 3,5-Pyridinedicarboxylate
- 3,5-Bis(ethoxycarbonyl)pyridine
- 3,5-diethyl pyridinedicarboxylate
- diethyl pyridin-3,5-dicarboxylate
- 3,5-Pyridinedicarboxylicacid, diethyl ester (6CI,7CI,8CI,9CI)
- 3,5-Dicarbethoxypyridine
- 3,5-Diethoxycarbonylpyridine
- Diethyl dinicotinate
- NSC 165814
- Diethylpyridine-3,5-dicarboxylate
- pyridine-3,5-dicarboxylic acid diethyl ester
- 3,5-Pyridinedicarboxylic acid, diethyl ester
- NSC165814
- Maybridge3_003224
- Oprea1_765188
- KSC497Q8T
- 3,5-diethoxycarbonyl pyridine
- PGGQCHVPWSXPSI-UHFFFAOYSA-N
- HMS1440C12
- Diethyl-3,5-pyridine dicarboxylate
- MFC
- AKOS015843520
- CS-0151775
- EINECS 224-982-7
- SY051285
- IDI1_014611
- DIETHYL3,5-PYRIDINEDICARBOXYLATE
- AS-15647
- MFCD00085755
- DTXSID20196656
- SCHEMBL277284
- NS00031565
- 4591-56-4
- C11H13NO4
- 3,5-diethyl pyridine-3,5-dicarboxylate
- A23966
- NSC-165814
- AE-641/00012053
- FT-0625187
- CCG-250389
- D4596
- DB-070696
- +Expand
-
- MFCD00085755
- PGGQCHVPWSXPSI-UHFFFAOYSA-N
- 1S/C11H13NO4/c1-3-15-10(13)8-5-9(7-12-6-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
- O(C([H])([H])C([H])([H])[H])C(C1C([H])=NC([H])=C(C(=O)OC([H])([H])C([H])([H])[H])C=1[H])=O
Computed Properties
- 223.08400
- 0
- 5
- 6
- 223.084
- 16
- 230
- 0
- 0
- 0
- 0
- 0
- 1
- 1.3
- nothing
- 0
- 65.5
Experimental Properties
- 1.43500
- 65.49000
- 1.508
- 117°C/0.5mmHg(lit.)
- 49.0 to 53.0 deg-C
- 0.0±0.6 mmHg at 25°C
- 135.5±22.3 °C
- 1.2±0.1 g/cm3
Diethyl 3,5-pyridinedicarboxylate Price
Diethyl 3,5-pyridinedicarboxylate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:4591-56-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:4591-56-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:4591-56-4)
XU NV SHI
15221998634
1986399151@qq.com
Diethyl 3,5-pyridinedicarboxylate Related Literature
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1. Reduction of 3,5-disubstituted pyridines to dihydropyridinesEvans Booker,Ulli Eisner J. Chem. Soc. Perkin Trans. 1 1975 929
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2. Reduction of 3,5-disubstituted pyridines to dihydropyridinesEvans Booker,Ulli Eisner J. Chem. Soc. Perkin Trans. 1 1975 929
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Vincent Corcé,Cyril Ollivier,Louis Fensterbank Chem. Soc. Rev. 2022 51 1470
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Liu-Bo Ma,Ya-Nan Liu,Kuang Liang,Xiao-Xiang Fang,Shafaq Sahar,Miza Kombo,An-Wu Xu Catal. Sci. Technol. 2018 8 6123
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5. Substituent effects in the ultraviolet spectra of 1,4-dihydropyridinesP. J. Brignell,Ulli Eisner,P. G. Farrell J. Chem. Soc. B 1966 1083
4591-56-4 (Diethyl 3,5-pyridinedicarboxylate) Related Products
- 93-60-7(Methyl nicotinate)
- 94-44-0(Benzyl nicotinate)
- 614-18-6(Ethyl nicotinate)
- 20826-02-2(Ethyl 5-methylnicotinate)
- 29681-45-6(Methyl 5-methylnicotinate)
- 16837-38-0(Nicotinic anhydride)
- 4591-55-3(Dimethyl pyridine-3,5-dicarboxylate)
- 50741-46-3(Ethyl quinoline-3-carboxylate)
- 553-60-6(3-Pyridinecarboxylicacid, 1-methylethyl ester)
- 84254-37-5(5-(Ethoxycarbonyl)nicotinic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4591-56-4)Diethyl 3,5-pyridinedicarboxylate
99%
500g
736.0